(Z)-N-(4-fluoro-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)isobutyramide

• IUPAC Name: N-(4-fluoro-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-2-methylpropanamide
• InChI: InChI=1S/C14H13FN2OS/c1-4-8-17-12-10(15)6-5-7-11(12)19-14(17)16-13(18)9(2)3/h1,5-7,9H,8H2,2-3H3
• InChI Key: IZPOPBLJPHGOOY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)N=C1N(C2=C(C=CC=C2S1)F)CC#C
• Molecular Formula: C14H13FN2OS
• Molecular Weight: 276.33 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound can be represented by the InChI code 1S/C10H7FN2S.BrH/c1-2-6-13-9-7 (11)4-3-5-8 (9)14-10 (13)12;/h1,3-5,12H,6H2;1H. This indicates the presence of fluorine, nitrogen, sulfur, and bromine atoms in the compound, along with carbon and hydrogen atoms.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 276.33. It is a solid at room temperature. More specific physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the search results.

Scientific Research Applications

Applications in Antimicrobial and Anticancer Research

• Antimicrobial Activity : Several benzothiazole derivatives, including those incorporating fluorine atoms and various substituents, have been synthesized and shown to possess significant antimicrobial activity against a variety of bacterial and fungal strains. For example, compounds bearing fluorobenzamides and substituted 2-aminobenzothiazoles have demonstrated good to moderate activity against selected microbial strains, indicating their potential as antimicrobial agents (Desai et al., 2013); (Anuse et al., 2019).

• Anticancer Activity : Isoxazole derivatives of benzothiazole compounds have been evaluated for their cytotoxicity against various cancer cell lines, showing promising anti-cancer activity. Specifically, some derivatives induced G2/M cell cycle arrest and apoptosis in cancer cells, suggesting their potential as anticancer drugs (Kumbhare et al., 2014).